Cas no 141975-40-8 (Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate)

• Product Name: Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate
• CAS No: 141975-40-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5819081
• PubChem ID: 21695709
• Update Time: 2025-07-23

Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-704363
• 141975-40-8
• SCHEMBL9658898
• ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate
• Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate

• Inchi： 1S/C13H23NO3/c1-6-17-11(16)10(15)9-7-12(2,3)14-13(4,5)8-9/h9,14H,6-8H2,1-5H3
• InChI Key： WQJQRXPIRNMPMJ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OCC)C1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate

Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate (CAS No. 141975-40-8): A Comprehensive Overview

Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate, identified by its CAS number 141975-40-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a β-keto ester moiety conjugated with a sterically hindered piperidine ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly those targeting neurological and anti-inflammatory pathways.

The β-keto ester functionality in Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate is a key structural element that contributes to its reactivity and utility in synthetic chemistry. This moiety can undergo a variety of transformations, including condensation reactions with nucleophiles, decarboxylation to form α-dicarbonyl compounds, and enolization to yield enols or enolates. These transformations are fundamental in constructing more complex molecular architectures, making this compound a versatile building block in drug discovery and development.

The presence of the 2,2,6,6-tetramethylpiperidine (TEMPO) moiety in the structure imparts unique steric and electronic properties to the molecule. The TEMPO group is known for its ability to stabilize reactive intermediates and influence the conformational preferences of adjacent functional groups. This feature has been exploited in various synthetic strategies to enhance reaction yields and selectivity. For instance, the TEMPO-substituted β-keto ester can be used in asymmetric synthesis to induce stereoselectivity through chiral auxiliary or catalyst-mediated approaches.

Recent advancements in the field of medicinal chemistry have highlighted the potential of Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate as a precursor in the development of novel therapeutic agents. Studies have demonstrated its utility in synthesizing derivatives with enhanced pharmacological properties. For example, modifications at the β-keto ester position have led to compounds with improved solubility and bioavailability. Additionally, derivatization of the TEMPO group has resulted in molecules with altered metabolic stability and target specificity.

The compound's relevance extends beyond its role as a synthetic intermediate. It has been investigated for its potential biological activity, particularly in contexts involving neuroprotection and anti-inflammatory responses. Research has suggested that derivatives of Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate may interact with specific enzymes and receptors involved in these pathways. This has spurred interest in exploring its pharmacological profile further through both computational modeling and experimental validation.

The synthesis of Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate itself presents an intriguing challenge due to the need for precise functional group manipulation while maintaining structural integrity. Advanced synthetic methodologies have been employed to achieve this goal. Techniques such as organometallic catalysis and transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the target molecule from readily available starting materials. These approaches not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereochemistry.

The compound's stability under various reaction conditions is another critical aspect that has been extensively studied. The TEMPO group's influence on thermal stability has been particularly noteworthy. Investigations have revealed that proper shielding or directing effects can significantly improve the compound's resistance to decomposition during storage or processing. This knowledge is crucial for ensuring consistent quality and performance when using Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate in industrial-scale applications.

In conclusion, Ethyl 2-oxo-2-(2,2,6,6-tetramethylpiperidin-4-yl)acetate (CAS No. 141975-40-8) represents a fascinating subject of study within pharmaceutical chemistry. Its unique structural features offer broad utility as a synthetic intermediate and hold promise for future drug development initiatives. Continued research into its chemical reactivity and biological activity will undoubtedly uncover new applications and refine existing synthetic strategies.